N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide

• IUPAC Name: N-[[2-(azocan-1-yl)pyridin-3-yl]methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide
• InChI: InChI=1S/C21H26FN3O2/c22-18-10-8-16(9-11-18)19(26)21(27)24-15-17-7-6-12-23-20(17)25-13-4-2-1-3-5-14-25/h6-12,19,26H,1-5,13-15H2,(H,24,27)
• InChI Key: MKHXNWSCJJBBMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C2=C(C=CC=N2)CNC(=O)C(C3=CC=C(C=C3)F)O
• Molecular Formula: C21H26FN3O2
• Molecular Weight: 371.4 g/mol

Description

N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide, also known as AZD-7594, is a compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide works by inhibiting the activity of a specific enzyme called phosphodiesterase 4 (PDE4). PDE4 is involved in the regulation of inflammatory responses, and by inhibiting its activity, N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide can reduce inflammation.
Biochemical and Physiological Effects:
N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide has been shown to reduce inflammation in various animal models of disease. It has also been shown to reduce the production of pro-inflammatory cytokines, which are molecules involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide in lab experiments is its specificity for PDE4, which allows for more targeted inhibition of inflammation. However, one limitation is that it may not be effective in all types of inflammation and may have off-target effects.

Future Directions

There are several future directions for N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide research. One direction is to study its potential in treating other inflammatory diseases, such as asthma and chronic obstructive pulmonary disease. Another direction is to investigate its potential in combination with other anti-inflammatory agents. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.
In conclusion, N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide is a compound with potential therapeutic applications in treating inflammatory diseases. Its specificity for PDE4 allows for targeted inhibition of inflammation, but further research is needed to fully understand its potential and limitations.

Synthesis Methods

N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide can be synthesized through a multistep process involving the use of various reagents and catalysts. The process involves the condensation of 2-aminonicotinic acid with 4-fluorobenzaldehyde followed by reduction and acylation to produce the final product.

Scientific Research Applications

N-[(2-azocan-1-ylpyridin-3-yl)methyl]-2-(4-fluorophenyl)-2-hydroxyacetamide has shown potential in scientific research as a therapeutic agent for various diseases. It has been studied for its anti-inflammatory properties and has shown promise in treating diseases such as rheumatoid arthritis and inflammatory bowel disease.